3-iodo-N-(1-phenylbutan-2-yl)benzamide

• IUPAC Name: 3-iodo-N-(1-phenylbutan-2-yl)benzamide
• InChI: InChI=1S/C17H18INO/c1-2-16(11-13-7-4-3-5-8-13)19-17(20)14-9-6-10-15(18)12-14/h3-10,12,16H,2,11H2,1H3,(H,19,20)
• InChI Key: NJOUQBCEBIYRLU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)I
• Molecular Formula: C17H18INO
• Molecular Weight: 379.23 g/mol

Description

3-Iodo-N-(1-phenylbutan-2-yl)benzamide is a benzamide derivative characterized by an iodine substituent at the 3-position of the benzamide core and a branched N-substituted 1-phenylbutan-2-yl group. This structure combines halogenation with a lipophilic side chain, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-iodo-N-(1-phenylbutan-2-yl)benzamide typically involves the following steps:

Formation of the Amide Bond: The initial step involves the reaction of 3-iodobenzoic acid with 1-benzylpropylamine to form the amide bond. This reaction is usually carried out in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide) to facilitate the formation of the amide bond.

Purification: The crude product is then purified using techniques such as recrystallization or column chromatography to obtain the pure 3-iodo-N-(1-phenylbutan-2-yl)benzamide.

Industrial Production Methods: While specific industrial production methods for 3-iodo-N-(1-phenylbutan-2-yl)benzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and employing industrial-scale purification techniques.

Chemical Reactions Analysis

Types of Reactions: 3-iodo-N-(1-phenylbutan-2-yl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom on the benzene ring can be substituted with other nucleophiles through reactions such as the Suzuki-Miyaura coupling, where the iodine is replaced with a boronic acid derivative in the presence of a palladium catalyst.

Reduction Reactions: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Oxidation Reactions: The benzyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO4).

Common Reagents and Conditions:

Suzuki-Miyaura Coupling: Palladium catalyst, boronic acid derivative, base (e.g., K2CO3), and solvent (e.g., ethanol or water).

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Oxidation: Potassium permanganate (KMnO4) in an aqueous medium.

Major Products Formed:

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Reduction: Formation of N-(1-benzylpropyl)-3-aminobenzene.

Oxidation: Formation of 3-iodobenzoic acid derivatives.

Scientific Research Applications

3-iodo-N-(1-phenylbutan-2-yl)benzamide has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential pharmaceutical compounds. Its structure allows for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules. Its iodine substituent makes it a versatile starting material for various substitution reactions.

Biological Studies: Researchers can use 3-iodo-N-(1-phenylbutan-2-yl)benzamide to study the effects of benzamide derivatives on biological systems, including their interactions with enzymes and receptors.

Industrial Applications: The compound can be utilized in the development of new materials and chemicals for industrial purposes.

Mechanism of Action

The mechanism of action of 3-iodo-N-(1-phenylbutan-2-yl)benzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, leading to a biological response. The benzamide moiety can bind to specific sites on proteins, altering their activity and resulting in therapeutic effects. The iodine substituent can also play a role in the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Key Observations:

For example, methyl-substituted analogues (e.g., compounds 21–23) showed weak DNA gyrase inhibition, suggesting that bulkier substituents like iodine might better occupy hydrophobic pockets in target enzymes .

N-Substituent Branching : The 1-phenylbutan-2-yl group in the target compound is more branched than the phenylethyl group in 3-iodo-4-methyl-N-(1-phenylethyl)benzamide . Increased branching may enhance lipophilicity, influencing membrane permeability and metabolic stability.

Functional Group Impact : Methoxy and hydroxy groups in Rip-B and Rip-D confer polarity, as evidenced by their melting points (90–96°C), whereas iodine and alkyl groups likely reduce aqueous solubility .

Physicochemical Properties

• Solubility and Lipophilicity : The iodine atom and branched N-substituent likely increase molecular weight and logP values, reducing aqueous solubility compared to methoxy or hydroxy analogues (e.g., Rip-B and Rip-D) .